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Abstract:

This document provides a detailed overview of the volumetric determination of magnesium,

focusing on the widely accepted and robust method of complexometric titration with

ethylenediaminetetraacetic acid (EDTA). While the direct use of magnesium diiodate in

volumetric analysis is not a standard or documented technique, these notes offer a

comprehensive guide to the established EDTA titration method, suitable for various applications

including pharmaceutical analysis. The protocols provided herein cover reagent preparation,

standardization, and sample analysis, supported by quantitative data and a procedural

workflow diagram.

Introduction to Magnesium Determination
Magnesium is a critical element in numerous biological and chemical systems.[1] Its accurate

quantification is essential in pharmaceutical formulations, environmental analysis, and various

research applications.[1] While several analytical methods exist for magnesium determination,

complexometric titration with EDTA remains a simple, cost-effective, and reliable volumetric

technique.[2][3] This method is based on the formation of a stable, water-soluble complex

between the magnesium ion (Mg²⁺) and EDTA at a controlled pH.[2]
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The titration of magnesium with EDTA involves the following key principles:

Complex Formation: EDTA, a hexadentate ligand, reacts with magnesium ions in a 1:1

stoichiometric ratio to form a highly stable complex.[2]

pH Dependence: The stability of the Mg-EDTA complex is pH-dependent. The titration is

typically carried out in a buffer solution at pH 10 to ensure the quantitative reaction between

Mg²⁺ and EDTA.[2][3]

Indicator: A metallochromic indicator, such as Eriochrome Black T, is used to detect the

endpoint. This indicator forms a colored complex with magnesium ions (wine-red). During the

titration, EDTA first reacts with free magnesium ions. At the endpoint, when all the

magnesium has been complexed by EDTA, the EDTA displaces the indicator from the

magnesium-indicator complex, resulting in a distinct color change of the free indicator (blue).

[2][4][5]

Application: Determination of Magnesium in
Pharmaceutical Substances
A notable application of this method is the determination of magnesium content in active

pharmaceutical ingredients, such as esomeprazole magnesium.[6] This titrimetric method

provides a validated and less instrument-intensive alternative to atomic absorption

spectrometry.[6]

Experimental Protocols
Preparation of Reagents
a. 0.05 M EDTA Standard Solution:

Accurately weigh approximately 18.61 g of disodium EDTA dihydrate (Na₂H₂Y·2H₂O).[4]

Dissolve in 800 mL of deionized water in a 1 L beaker.

Quantitatively transfer the solution to a 1 L volumetric flask and dilute to the mark with

deionized water. Mix thoroughly.[4]
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Store in a polyethylene bottle.

b. pH 10 Ammonia-Ammonium Chloride Buffer:

Dissolve 5.4 g of ammonium chloride (NH₄Cl) in 20 mL of deionized water.

Add 35 mL of concentrated ammonium hydroxide (NH₄OH) and dilute to 100 mL with

deionized water.

Alternatively, dissolve 7.0 g of ammonium chloride in 57 mL of concentrated ammonia and

make up to the final volume.

c. Eriochrome Black T Indicator:

Dissolve 0.2 g of Eriochrome Black T in 50 mL of methanol.

Alternatively, grind 100 mg of the indicator with 20 g of analytical grade sodium chloride

(NaCl) to create a solid mixture.[2]

d. 0.05 M Magnesium Sulfate Standard Solution (for EDTA standardization):

Accurately weigh approximately 1.23 g of magnesium sulfate heptahydrate (MgSO₄·7H₂O).

Dissolve in deionized water and quantitatively transfer to a 100 mL volumetric flask.

Dilute to the mark with deionized water and mix thoroughly.[4]

Standardization of the 0.05 M EDTA Solution
Pipette 25.00 mL of the standard 0.05 M magnesium sulfate solution into a 250 mL

Erlenmeyer flask.

Add 75 mL of deionized water.

Add 2 mL of the pH 10 ammonia-ammonium chloride buffer.

Add a small amount (a pinch of the solid mixture or a few drops of the solution) of the

Eriochrome Black T indicator. The solution should turn a wine-red color.[5]
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Titrate with the prepared EDTA solution from a burette until the color changes from wine-red

to a clear blue at the endpoint.[2]

Repeat the titration at least three times to obtain concordant results.

Calculate the exact molarity of the EDTA solution.

Protocol for the Determination of Magnesium in a
Sample

Sample Preparation: Accurately weigh a quantity of the sample expected to contain a known

amount of magnesium and dissolve it in a suitable solvent (e.g., water or dilute acid). If the

sample is a solid, it may require dissolution in acid followed by neutralization.[7] For organic

samples, a digestion or ashing step might be necessary.[7] Quantitatively transfer the

dissolved sample to a volumetric flask and dilute to a known volume.

Titration Procedure:

Pipette a known aliquot of the sample solution into a 250 mL Erlenmeyer flask.

Dilute with approximately 100 mL of deionized water.

Add 2 mL of the pH 10 ammonia-ammonium chloride buffer.

Add the Eriochrome Black T indicator.

Titrate with the standardized EDTA solution until the endpoint is reached (wine-red to blue

color change).

Record the volume of EDTA used.

Perform a blank titration using the same procedure but without the sample to account for

any impurities in the reagents.

Calculate the magnesium content in the sample.
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The results of the titrations should be recorded in a clear and organized manner to ensure

accuracy in calculations.

Table 1: Standardization of EDTA Solution

Trial
Volume of
MgSO₄
Solution (mL)

Initial Burette
Reading (mL)

Final Burette
Reading (mL)

Volume of
EDTA (mL)

1 25.00

2 25.00

3 25.00

Average

Table 2: Determination of Magnesium in Sample

Trial
Volume of
Sample
Aliquot (mL)

Initial Burette
Reading (mL)

Final Burette
Reading (mL)

Volume of
EDTA (mL)

1

2

3

Average

Calculations
1. Molarity of EDTA Solution:

Molarity of EDTA = (Molarity of MgSO₄ × Volume of MgSO₄) / Volume of EDTA

2. Percentage of Magnesium in Sample:
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% Mg = [(Volume of EDTA - Volume of Blank) × Molarity of EDTA × Molar Mass of Mg × 100] /

(Weight of Sample × (Aliquot Volume / Total Volume of Sample Solution))

Visualizations
Experimental Workflow for Magnesium Determination by
EDTA Titration
The following diagram illustrates the key steps involved in the volumetric determination of

magnesium using EDTA titration.
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Caption: Workflow for Magnesium Determination.
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Chemical Reactions in EDTA Titration
The following diagram illustrates the chemical reactions occurring during the complexometric

titration of magnesium with EDTA.

Mg²⁺ (Free)

Mg-EBT Complex (Wine-Red)

Mg-EDTA Complex (Colorless) + EDTA (Titration)

EBT (Free, Blue) + EDTA (at Endpoint)

EDTA

Click to download full resolution via product page

Caption: Titration Reaction Schematic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes & Protocols: Volumetric
Determination of Magnesium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584674#volumetric-analysis-techniques-involving-
magnesium-diiodate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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